methyl (2S)-2-amino-2-phenylpropanoate hydrochloride
Overview
Description
Methyl (2S)-2-amino-2-phenylpropanoate hydrochloride (MAPP-HCl) is an organic compound with a molecular formula of C10H15ClNO2. It is a white crystalline powder with a melting point of approximately 150°C and a boiling point of approximately 286°C. MAPP-HCl is a derivative of phenylalanine, an essential amino acid found in proteins. It is a chiral compound, meaning it has two different stereoisomers, and is optically active. MAPP-HCl has a variety of uses, ranging from its use as a reagent in organic synthesis to its application as an inhibitor of enzymes.
Scientific Research Applications
MAPP-HCl has a variety of scientific research applications. It is commonly used in organic synthesis as a reagent, as an inhibitor of enzymes, and as a tool in the study of enzyme kinetics. MAPP-HCl can also be used to study the structure and function of proteins, as well as the effects of drugs on proteins. In addition, MAPP-HCl has been used in the study of the effects of radiation on biological systems.
Mechanism of Action
MAPP-HCl is an inhibitor of enzymes, meaning it binds to the active site of an enzyme and blocks its activity. It is believed to bind to the active site of enzymes by forming hydrogen bonds and hydrophobic interactions. MAPP-HCl is also believed to interfere with the catalytic activity of enzymes by altering the structure of the active site.
Biochemical and Physiological Effects
MAPP-HCl has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, such as proteases and phosphatases, which are involved in the breakdown of proteins and the regulation of cellular metabolism. In addition, MAPP-HCl has been shown to affect the expression of genes, as well as the structure and function of proteins.
Advantages and Limitations for Lab Experiments
MAPP-HCl has several advantages for laboratory experiments. It is relatively inexpensive, easy to use, and is stable at room temperature. In addition, it is readily available and has a high yield of product. However, MAPP-HCl has several limitations. It is toxic and should be handled with care. In addition, it is not soluble in water, so it must be dissolved in an organic solvent such as methanol.
Future Directions
MAPP-HCl has a variety of potential future applications. It could be used to study the structure and function of proteins, as well as the effects of drugs on proteins. In addition, it could be used to study the effects of radiation on biological systems, and to develop new drugs and treatments for diseases. Lastly, it could be used to develop new methods for organic synthesis and enzyme inhibition.
Synthesis Methods
MAPP-HCl can be synthesized from phenylalanine using a one-step process. The reaction involves the condensation of phenylalanine with hydrochloric acid to form MAPP-HCl. The reaction is carried out in an aqueous solution at a temperature of approximately 100°C. The reaction is catalyzed by an acid catalyst, such as sulfuric acid or hydrochloric acid. The reaction is highly efficient and yields a high yield of product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (2S)-2-amino-2-phenylpropanoate hydrochloride involves the reaction of L-phenylalanine with methanol and hydrochloric acid to form methyl (2S)-2-amino-2-phenylpropanoate, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "L-phenylalanine", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: L-phenylalanine is reacted with methanol and hydrochloric acid to form methyl (2S)-2-amino-2-phenylpropanoate.", "Step 2: Methyl (2S)-2-amino-2-phenylpropanoate is then reacted with hydrochloric acid to form the hydrochloride salt of the compound.", "Overall reaction: L-phenylalanine + Methanol + Hydrochloric acid -> Methyl (2S)-2-amino-2-phenylpropanoate + Hydrochloric acid -> Methyl (2S)-2-amino-2-phenylpropanoate hydrochloride" ] } | |
CAS RN |
35051-65-1 |
Product Name |
methyl (2S)-2-amino-2-phenylpropanoate hydrochloride |
Molecular Formula |
C10H14ClNO2 |
Molecular Weight |
215.7 |
Purity |
95 |
Origin of Product |
United States |
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